Diethyl 2-((3-iodophenylamino)methylene)malonate

• CAS No.: 22200-47-1
• Molecular Formula: C14H16INO4
• Molecular Weight: 389.18g/mol
• IUPAC Name: diethyl 2-[(3-iodoanilino)methylidene]propanedioate
• InChI: InChI=1S/C14H16INO4/c1-3-19-13(17)12(14(18)20-4-2)9-16-11-7-5-6-10(15)8-11/h5-9,16H,3-4H2,1-2H3
• InChI Key: TUQHTOJOJGWLLQ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(=CNC1=CC(=CC=C1)I)C(=O)OCC

Description

Diethyl 2-((3-iodophenylamino)methylene)malonate is a useful research compound. Its molecular formula is C14H16INO4 and its molecular weight is 389.18g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of ethoxymethylene malonic acid diethyl ester (13.72 g, 0.068 mol) and 3-iodoaniline (15 g, 0.068 mole) in toluene (230 ml) was refluxed for 1 h. After this period of time, solvents were removed under vacuum, and the crude material was precipitated in methyl tert-butyl ether and the resulting white solid was filtered, and dried under vacuum (24.3 g, 93%).